N-[4-(1-azepanylcarbonyl)phenyl]-2-(2-methoxyethoxy)benzamide

• Molecular Formula: C23H28N2O4
• Molecular Weight: 396.5 g/mol
• IUPAC Name: N-[4-(azepane-1-carbonyl)phenyl]-2-(2-methoxyethoxy)benzamide
• InChI: InChI=1S/C23H28N2O4/c1-28-16-17-29-21-9-5-4-8-20(21)22(26)24-19-12-10-18(11-13-19)23(27)25-14-6-2-3-7-15-25/h4-5,8-13H,2-3,6-7,14-17H2,1H3,(H,24,26)
• InChI Key: YAYAQYAOZBKDEL-UHFFFAOYSA-N
• SMILES: COCCOC1=CC=CC=C1C(=O)NC2=CC=C(C=C2)C(=O)N3CCCCCC3

Description

N-[4-(1-azepanylcarbonyl)phenyl]-2-(2-methoxyethoxy)benzamide, also known as AZD9291, is a third-generation epidermal growth factor receptor (EGFR) inhibitor that has been developed for the treatment of non-small cell lung cancer (NSCLC).

Mechanism of Action

N-[4-(1-azepanylcarbonyl)phenyl]-2-(2-methoxyethoxy)benzamide works by irreversibly binding to the mutated EGFR, inhibiting its activity and preventing the growth and proliferation of cancer cells. It specifically targets the T790M mutation, which is the most common cause of resistance to first-generation EGFR inhibitors. By inhibiting this mutation, N-[4-(1-azepanylcarbonyl)phenyl]-2-(2-methoxyethoxy)benzamide is able to overcome resistance and provide a more effective treatment option for NSCLC patients.
Biochemical and Physiological Effects:
N-[4-(1-azepanylcarbonyl)phenyl]-2-(2-methoxyethoxy)benzamide has been shown to have a high selectivity for mutated EGFR, with minimal impact on normal cells. It has a half-life of approximately 48 hours, allowing for once-daily dosing. Its pharmacokinetic properties have also been found to be favorable, with good oral bioavailability and low clearance rates.

Advantages and Limitations for Lab Experiments

N-[4-(1-azepanylcarbonyl)phenyl]-2-(2-methoxyethoxy)benzamide has several advantages for lab experiments, including its high selectivity for mutated EGFR and its ability to overcome resistance to first-generation EGFR inhibitors. However, its irreversible binding mechanism may limit its use in certain experiments, and its high potency may require careful dosing to avoid toxicity.

Future Directions

There are several future directions for the research and development of N-[4-(1-azepanylcarbonyl)phenyl]-2-(2-methoxyethoxy)benzamide. These include exploring its potential in combination with other therapies, such as immunotherapy and chemotherapy, as well as investigating its use in other types of cancer. Further studies are also needed to better understand its mechanism of action and potential side effects.

Synthesis Methods

N-[4-(1-azepanylcarbonyl)phenyl]-2-(2-methoxyethoxy)benzamide is synthesized through a multistep process that involves the coupling of 4-(1-azepanylcarbonyl)phenylboronic acid with 2-(2-methoxyethoxy)benzoyl chloride. The resulting intermediate is then subjected to a palladium-catalyzed Suzuki-Miyaura coupling reaction with 4-bromo-3-fluoroaniline. The final product is obtained through purification by column chromatography and recrystallization.

Scientific Research Applications

N-[4-(1-azepanylcarbonyl)phenyl]-2-(2-methoxyethoxy)benzamide has been extensively studied for its potential therapeutic use in the treatment of NSCLC. It has been found to be highly effective in targeting and inhibiting mutated EGFR, which is commonly found in NSCLC patients. Several clinical trials have demonstrated its efficacy in treating EGFR-mutant NSCLC, including patients who have developed resistance to first-generation EGFR inhibitors.